(2-ethoxy-3-methoxybenzyl)(4-pyridinylmethyl)amine hydrochloride

• IUPAC Name: N-[(2-ethoxy-3-methoxyphenyl)methyl]-1-pyridin-4-ylmethanamine;hydrochloride
• InChI: InChI=1S/C16H20N2O2.ClH/c1-3-20-16-14(5-4-6-15(16)19-2)12-18-11-13-7-9-17-10-8-13;/h4-10,18H,3,11-12H2,1-2H3;1H
• InChI Key: LPYPOFTWBBPXSW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC=C1OC)CNCC2=CC=NC=C2.Cl
• Molecular Formula: C16H21ClN2O2
• Molecular Weight: 308.80 g/mol

Description

(2-ethoxy-3-methoxybenzyl)(4-pyridinylmethyl)amine hydrochloride, also known as EMAH, is a chemical compound that has been widely studied for its potential in scientific research. This compound is synthesized through a specific method and has been shown to have various biochemical and physiological effects. In

Scientific Research Applications

(2-ethoxy-3-methoxybenzyl)(4-pyridinylmethyl)amine hydrochloride has been studied for its potential in various scientific research applications. One of the most notable applications is its use as a ligand for G protein-coupled receptors (GPCRs) such as the dopamine D2 receptor. (2-ethoxy-3-methoxybenzyl)(4-pyridinylmethyl)amine hydrochloride has been shown to have high affinity and selectivity for these receptors, making it a promising candidate for the development of new drugs targeting GPCRs.
In addition to its use as a ligand for GPCRs, (2-ethoxy-3-methoxybenzyl)(4-pyridinylmethyl)amine hydrochloride has also been studied for its potential as an anti-inflammatory agent. Studies have shown that (2-ethoxy-3-methoxybenzyl)(4-pyridinylmethyl)amine hydrochloride can inhibit the production of pro-inflammatory cytokines and chemokines, making it a potential therapeutic agent for various inflammatory diseases.

Mechanism of Action

The mechanism of action of (2-ethoxy-3-methoxybenzyl)(4-pyridinylmethyl)amine hydrochloride is complex and not fully understood. However, studies have suggested that (2-ethoxy-3-methoxybenzyl)(4-pyridinylmethyl)amine hydrochloride acts as a partial agonist for GPCRs such as the dopamine D2 receptor. It has also been shown to modulate the activity of various signaling pathways, including the cAMP and MAPK pathways.
Biochemical and Physiological Effects:
(2-ethoxy-3-methoxybenzyl)(4-pyridinylmethyl)amine hydrochloride has been shown to have various biochemical and physiological effects. As mentioned earlier, it has been shown to have high affinity and selectivity for GPCRs such as the dopamine D2 receptor. It has also been shown to inhibit the production of pro-inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (2-ethoxy-3-methoxybenzyl)(4-pyridinylmethyl)amine hydrochloride in lab experiments is its high affinity and selectivity for GPCRs such as the dopamine D2 receptor. This makes it a promising candidate for the development of new drugs targeting these receptors. However, one of the limitations of using (2-ethoxy-3-methoxybenzyl)(4-pyridinylmethyl)amine hydrochloride in lab experiments is its complex mechanism of action, which makes it difficult to fully understand its effects on various signaling pathways.

Future Directions

There are several future directions for (2-ethoxy-3-methoxybenzyl)(4-pyridinylmethyl)amine hydrochloride research. One direction is the development of new drugs targeting GPCRs using (2-ethoxy-3-methoxybenzyl)(4-pyridinylmethyl)amine hydrochloride as a ligand. Another direction is the further investigation of (2-ethoxy-3-methoxybenzyl)(4-pyridinylmethyl)amine hydrochloride as an anti-inflammatory agent, with the goal of developing new therapies for various inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of (2-ethoxy-3-methoxybenzyl)(4-pyridinylmethyl)amine hydrochloride and its effects on various signaling pathways.